Cas no 1086213-65-1 ((1E,2E)-1,2-Bis(2-methyl-2-phenylhydrazono)ethane)

• Product Name: (1E,2E)-1,2-Bis(2-methyl-2-phenylhydrazono)ethane
• CAS No: 1086213-65-1
• MF: C₁₆H₁₈N₄
• MW: 266.340922832489
• CID: 1089709
• PubChem ID: 11315758
• Update Time: 2025-11-02

(1E,2E)-1,2-Bis(2-methyl-2-phenylhydrazono)ethane Chemical and Physical Properties

Names and Identifiers

• (1E,2E)-1,2-Bis(2-methyl-2-phenylhydrazono)ethane
• N-methyl-N-[2-[methyl(phenyl)hydrazinylidene]ethylideneamino]aniline
• A921006
• N-methyl-N-[(E)-[(2E)-2-[methyl(phenyl)hydrazinylidene]ethylidene]amino]aniline
• A924414
• 1,2-Bis(2-methyl-2-phenylhydrazono)ethane
• 1086213-65-1
• AKOS015850768
• Glyoxal bis(N-methyl-N-phenylhydrazone)
• 1-METHYL-2-[2-(2-METHYL-2-PHENYLHYDRAZIN-1-YLIDENE)ETHYLIDENE]-1-PHENYLHYDRAZINE
• 20915-45-1

• MDL： MFCD11499773
• Inchi： 1S/C16H18N4/c1-19(15-9-5-3-6-10-15)17-13-14-18-20(2)16-11-7-4-8-12-16/h3-14H,1-2H3/b17-13+,18-14+
• InChI Key： CZZIRIVKIQOMML-HBKJEHTGSA-N
• SMILES： N(C)(C1C=CC=CC=1)/N=C/C=N/N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 266.153146591g/mol
• Monoisotopic Mass: 266.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 31.2Ų

(1E,2E)-1,2-Bis(2-methyl-2-phenylhydrazono)ethane Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (1E,2E)-1,2-Bis(2-methyl-2-phenylhydrazono)ethane

Exploring (1E,2E)-1,2-Bis(2-methyl-2-phenylhydrazono)ethane (CAS 1086213-65-1): Properties, Applications, and Market Insights

The compound (1E,2E)-1,2-Bis(2-methyl-2-phenylhydrazono)ethane (CAS 1086213-65-1) is a specialized organic molecule with unique structural and chemical properties. This hydrazone derivative has garnered attention in both academic and industrial research due to its potential applications in material science, pharmaceuticals, and organic synthesis. In this comprehensive overview, we delve into its molecular characteristics, synthesis pathways, and emerging uses while addressing frequently asked questions in the field.

Chemically, (1E,2E)-1,2-Bis(2-methyl-2-phenylhydrazono)ethane belongs to the class of hydrazones, characterized by the presence of a C=N-N moiety. The E-configuration at both double bonds (as indicated by the 1E,2E prefix) contributes to its planar molecular geometry, which is crucial for its electronic properties. Researchers often explore this compound's photophysical behavior, as the conjugated system formed by the hydrazone groups and phenyl rings can exhibit interesting light-absorption characteristics—a hot topic in the development of organic optoelectronic materials.

One of the most searched questions regarding CAS 1086213-65-1 relates to its synthesis. The compound is typically prepared through the condensation reaction of 2-methyl-2-phenylhydrazine with glyoxal under controlled conditions. Recent publications (2023-2024) highlight optimized methods using green chemistry principles—addressing the growing demand for sustainable synthesis routes. The product's purity is critical, as impurities can affect its performance in applications like coordination chemistry, where it serves as a versatile ligand for transition metals.

The thermal stability of (1E,2E)-1,2-Bis(2-methyl-2-phenylhydrazono)ethane makes it suitable for high-temperature applications. Differential scanning calorimetry (DSC) studies show decomposition temperatures above 200°C, a property frequently queried by material scientists developing heat-resistant polymers. Its molecular structure allows for interesting supramolecular interactions through π-π stacking of the phenyl rings—a feature exploited in crystal engineering and the design of molecular assemblies.

In pharmaceutical research, derivatives of this hydrazone compound show promise as enzyme inhibitors, particularly against targets involved in inflammatory pathways. While CAS 1086213-65-1 itself isn't a drug candidate, its scaffold serves as a valuable building block in medicinal chemistry. This aligns with current trends in fragment-based drug discovery, a popular search topic among pharmaceutical researchers looking for novel bioactive cores.

The analytical characterization of (1E,2E)-1,2-Bis(2-methyl-2-phenylhydrazono)ethane typically involves NMR spectroscopy (both 1H and 13C), mass spectrometry, and single-crystal X-ray diffraction. These techniques confirm the E-configuration and purity—key quality control aspects that potential buyers often inquire about. Recent advancements in analytical methods, such as cryo-EM for molecular structure determination, have sparked new interest in characterizing such compounds at atomic resolution.

From a commercial perspective, the global market for specialized hydrazone compounds like CAS 1086213-65-1 is growing steadily, driven by demand from the electronic materials sector. Suppliers report increasing inquiries from OLED developers and organic semiconductor manufacturers. The compound's potential in creating molecular switches—responsive to light or electrical stimuli—positions it well in the emerging field of molecular electronics, a trending topic in materials science forums.

Storage and handling recommendations for (1E,2E)-1,2-Bis(2-methyl-2-phenylhydrazono)ethane commonly appear in technical queries. While not classified as hazardous, best practices suggest keeping the compound in amber glass containers under inert atmosphere at -20°C for long-term storage. These precautions maintain stability by preventing potential photoisomerization or oxidative degradation—considerations particularly relevant for researchers working with light-sensitive materials.

Future research directions for this compound class, as indicated by recent patent filings, focus on its incorporation into metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). The rigid, planar structure of CAS 1086213-65-1 makes it an ideal linker molecule for constructing porous materials with applications in gas storage and separation technologies—addressing global challenges in energy and environmental sustainability.

For researchers considering working with (1E,2E)-1,2-Bis(2-methyl-2-phenylhydrazono)ethane, current literature suggests exploring its electrochemical properties. Preliminary studies indicate reversible redox behavior, making it potentially useful in organic battery systems—an area receiving tremendous attention as the world transitions to renewable energy storage solutions. This practical application potential significantly enhances the compound's commercial viability beyond traditional research uses.